Cas no 468083-84-3 (1,3-Benzenediol, 5-(1,1-dimethylheptyl)-2-(4-phenylcyclohexyl)-)

• Product Name: 1,3-Benzenediol, 5-(1,1-dimethylheptyl)-2-(4-phenylcyclohexyl)-
• CAS No: 468083-84-3
• Molecular Formula: C₂₇H₃₈O₂
• Molecular Weight: 394.589
• CID: 3991441
• PubChem ID: 21087758

1,3-Benzenediol, 5-(1,1-dimethylheptyl)-2-(4-phenylcyclohexyl)- Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1,1-dimethylheptyl)-2-(4-phenylcyclohexyl)-
• O 1663
• O1663
• O-1663
• 5-(2-methyloctan-2-yl)-2-(4-phenylcyclohexyl)benzene-1,3-diol
• 468083-84-3
• 5-(1,1-Dimethylheptyl)-2-(4-phenylcyclohexyl)-1,3-benzenediol
• AKOS040746183
• SCHEMBL5347047

• InChIKey： PLKPPMBZUIBWIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H38O2/c1-4-5-6-10-17-27(2,3)23-18-24(28)26(25(29)19-23)22-15-13-21(14-16-22)20-11-8-7-9-12-20/h7-9,11-12,18-19,21-22,28-29H,4-6,10,13-17H2,1-3H3

Computed Properties

• Exact Mass: 394.287180451g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 394.287180451g/mol
• Heavy Atom Count: 29
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols